Sdccgsbi-0051038.P002

• Molecular Formula: C24H32O4S
• Molecular Weight: 416.6 g/mol
• IUPAC Name: S-[(10R,13S,17R)-10,13-dimethyl-3,5'-dioxospiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,2'-oxolane]-7-yl] ethanethioate
• InChI: InChI=1S/C24H32O4S/c1-14(25)29-19-13-15-12-16(26)4-8-22(15,2)17-5-9-23(3)18(21(17)19)6-10-24(23)11-7-20(27)28-24/h12,17-19,21H,4-11,13H2,1-3H3/t17?,18?,19?,21?,22-,23-,24+/m0/s1
• InChI Key: LXMSZDCAJNLERA-KWMWQTSYSA-N
• Isomeric SMILES: CC(=O)SC1CC2=CC(=O)CC[C@@]2(C3C1C4CC[C@]5([C@]4(CC3)C)CCC(=O)O5)C
• Canonical SMILES: CC(=O)SC1CC2=CC(=O)CCC2(C3C1C4CCC5(C4(CC3)C)CCC(=O)O5)C
• synonyms: Aldactone; Aldactone A; Aquareduct; Ct, Spiro Von; duraspiron; Espironolactona Alter; Espironolactona Mundogen; Flumach; Frumikal; Jenaspiron; Novo Spiroton; Novo-Spiroton; NovoSpiroton; Practon; SC 9420; SC-9420; SC9420; Spiractin; Spiro L.U.T.; spiro von ct; Spirobeta; Spirogamma; Spirolactone; Spirolang; Spirono Isis; Spirono-Isis; Spironolactone; Spironone; Spirospare; Veroshpiron; Verospiron; Verospirone; von ct, spiro

Description

A potassium sparing diuretic that acts by antagonism of aldosterone in the distal renal tubules. It is used mainly in the treatment of refractory edema in patients with congestive heart failure, nephrotic syndrome, or hepatic cirrhosis. Its effects on the endocrine system are utilized in the treatments of hirsutism and acne but they can lead to adverse effects. (From Martindale, The Extra Pharmacopoeia, 30th ed, p827)

Scientific Research Applications

Scientific Discovery Games for Biomedical Research

Overview of Scientific Discovery Games (SDGs) in Research

Scientific Discovery Games (SDGs) represent a novel approach in biomedical research, utilizing the collaborative efforts of volunteers to tackle complex scientific problems. This method has seen application across various fields, including molecular modeling, neuroscience, pathology, and more, demonstrating the potential for significant contributions to scientific knowledge and technical innovation. These games, such as Foldit and Eterna, leverage the collective intelligence of diverse communities, leading to notable scientific outcomes and even contributions to paper writing by volunteers. The intersection of SDGs with artificial intelligence, cloud laboratories, and science education heralds a promising direction for future research methodologies (Das et al., 2019).

Progress Towards Standardization in Laboratory Medicine

The Role of IFCC in Advancing Laboratory Science

The International Federation of Clinical Chemistry and Laboratory Medicine (IFCC) focuses on enhancing laboratory medicine by addressing scientific and technological challenges, particularly in standardization. This endeavor aims to facilitate the development and optimal use of new methods in clinical practice. Through committees and working groups, IFCC has contributed to defining reference measurement procedures and validating reference materials, crucial for method standardization and ensuring consistent and accurate test results across laboratories (Gillery & Young, 2013).

Citizen Science Contributions to Sustainable Development Goals (SDGs)

Citizen Science's Impact on SDGs

Citizen science projects offer a unique opportunity to engage the public in scientific research, contributing to the achievement of the Sustainable Development Goals (SDGs). These projects can significantly enhance environmental monitoring, biodiversity conservation, and public health initiatives, among other areas. By leveraging citizen-generated data, researchers can expand the spatial coverage of data collection, supporting efforts towards goals such as clean water and sanitation (SDG 6). This participatory approach not only democratizes scientific research but also enables more comprehensive and inclusive data collection efforts, potentially informing policy and decision-making processes (Quinlivan, Chapman, & Sullivan, 2020).